Cas no 14167-22-7 (Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)-)

Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)- structure
14167-22-7 structure
Product Name:Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)-
CAS No:14167-22-7
MF:C16H16N2O2Zn
MW:333.719440460205
CID:207763
PubChem ID:135436476
Update Time:2025-04-19

Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)- Chemical and Physical Properties

Names and Identifiers

    • Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)-
    • zinc,(6Z)-6-[[2-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]ethylamino]methylidene]cyclohexa-2,4-dien-1-one
    • (N,N'-ethylenebis(salicylaldiminato))zinc(II)
    • [(N,N'-bis(salicylaldehydo)ethylenediamine)zinc(II)]
    • [zinc(II)(N,N'-bis(salicylidene)ethylenediamine)]
    • N,N'-ethylenebis(salicylideneiminato) zinc(II)
    • N,N'-ethylene-bis(salicylideniminate)zinc(II)
    • NSC872
    • NSC-872
    • [.ALPHA.,.ALPHA.-(ETHYLENEDINITRILO)DI-O-CRESOLATO(2-)]ZINC
    • 14167-22-7
    • Inchi: 1S/C16H16N2O2.Zn/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2/b17-11+,18-12+;
    • InChI Key: OCGRNEMMKGICRB-OYJDLGDISA-N
    • SMILES: [Zn+2].OC1C=CC=CC=1/C=N/CC/N=C/C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 330.03500
  • Monoisotopic Mass: 332.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 523
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • Boiling Point: 498.2°C at 760 mmHg
  • Flash Point: 193.6°C
  • PSA: 24.48000
  • LogP: 1.77950
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